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Compound of Interest

Compound Name: Tat-NR2B9c TFA

Cat. No.: B15610730

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tat-NR2B9c, also known as NA-1, is a cell-permeable peptide that acts as a postsynaptic
density-95 (PSD-95) inhibitor. It is composed of the HIV-1 Tat protein transduction domain
fused to the C-terminus of the NMDA receptor subunit GIuN2B (NR2B). This peptide disrupts
the interaction between PSD-95 and the NMDA receptor, as well as neuronal nitric oxide
synthase (nNOS), thereby offering neuroprotective effects against excitotoxicity.[1][2] Tat-
NR2B9c is commonly supplied as a lyophilized powder with trifluoroacetate (TFA) as a
counterion from the purification process.

Proper preparation of a stock solution from this lyophilized peptide is a critical first step for any
experiment to ensure accuracy, reproducibility, and the biological activity of the peptide.
Improper handling can lead to incomplete solubilization, inaccurate concentration, and peptide
degradation. These application notes provide a detailed protocol for the reconstitution, storage,
and handling of Tat-NR2B9c TFA.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Tat-NR2B9c TFA is presented
below. This information is essential for accurate stock solution preparation and experimental
design.
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Property Value References
Synonyms NA-1, Tat-NR2Bct TFA [2]

Molecular Formula C105H188N42030 - XC2HF302 [1][3]
Molecular Weight 2632.90 g/mol (as TFA salt) [11[3]

2518.88 g/mol (as free base) [4]

Appearance White to off-white solid powder  [1]

Sequence YGRKKRRQRRR-KLSSIESDV  [3]

Soluble in water (= 50 mg/mL)
Solubility and PBS (100 mg/mL, may [11[3]

require sonication)

Note on Trifluoroacetate (TFA) Salt: The TFA counterion can potentially interfere with certain
sensitive biological assays. Researchers should be aware that the measured mass of the
peptide includes the TFA salt, which should be accounted for when calculating molar
concentrations based on the free base molecular weight.

Signaling Pathway and Mechanism of Action

Tat-NR2B9c exerts its neuroprotective effects by targeting the PSD-95 protein, a central
scaffolding protein in the postsynaptic density of excitatory synapses. The diagram below
illustrates the key interactions.
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1. Equilibrate Vial
(Bring to Room Temperature)
2. Centrifuge Vial
(Collect all powder at bottom)
3. Calculate Volume
(Determine required solvent volume)
4. Add Solvent
(Use sterile water or PBS)
5. Dissolve Peptide
(Gentle vortexing or swirling)
6. Aliquot Solution
(Single-use volumes)

7. Store Aliquots
(-20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15610730?utm_src=pdf-custom-synthesis
https://www.cd-bioparticles.net/p/15412/tat-nr2b9c-tfa
https://www.medchemexpress.com/tat-nr2b9c-tfa.html
https://file.medchemexpress.eu/batch_PDF/HY-P0117A/Tat-NR2B9c-TFA-DataSheet-MedChemExpress.pdf
https://www.biocompare.com/11119-Chemicals-and-Reagents/20923716-Tat-NR2B9c-TFA/
https://www.benchchem.com/product/b15610730#how-to-prepare-tat-nr2b9c-tfa-stock-solution-for-experiments
https://www.benchchem.com/product/b15610730#how-to-prepare-tat-nr2b9c-tfa-stock-solution-for-experiments
https://www.benchchem.com/product/b15610730#how-to-prepare-tat-nr2b9c-tfa-stock-solution-for-experiments
https://www.benchchem.com/product/b15610730#how-to-prepare-tat-nr2b9c-tfa-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15610730?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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